Cas no 2019571-07-2 (2-methoxy-5-(oxiran-2-yl)methylpyridine)
2-methoxy-5-(oxiran-2-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
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- EN300-1806311
- 2019571-07-2
- 2-methoxy-5-[(oxiran-2-yl)methyl]pyridine
- 2-methoxy-5-(oxiran-2-yl)methylpyridine
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- Inchi: 1S/C9H11NO2/c1-11-9-3-2-7(5-10-9)4-8-6-12-8/h2-3,5,8H,4,6H2,1H3
- InChI Key: MPLRZYWABJNBAV-UHFFFAOYSA-N
- SMILES: O1CC1CC1C=NC(=CC=1)OC
Computed Properties
- Exact Mass: 165.078978594g/mol
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 34.6Ų
2-methoxy-5-(oxiran-2-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806311-0.05g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1806311-0.1g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1806311-0.25g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1806311-0.5g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1806311-1.0g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 1g |
$1543.0 | 2023-05-26 | ||
| Enamine | EN300-1806311-2.5g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1806311-5.0g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 5g |
$4475.0 | 2023-05-26 | ||
| Enamine | EN300-1806311-10.0g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 10g |
$6635.0 | 2023-05-26 | ||
| Enamine | EN300-1806311-1g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1806311-5g |
2-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
2019571-07-2 | 5g |
$2235.0 | 2023-09-19 |
2-methoxy-5-(oxiran-2-yl)methylpyridine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-methoxy-5-(oxiran-2-yl)methylpyridine
Introduction to 2-Methoxy-5-(Oxiran-2-yl)methylpyridine (CAS No. 2019571-07-2)
2-Methoxy-5-(oxiran-2-yl)methylpyridine (CAS No. 2019571-07-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in the synthesis of complex molecules.
The chemical structure of 2-methoxy-5-(oxiran-2-yl)methylpyridine consists of a pyridine ring substituted with a methoxy group at the 2-position and an oxirane ring attached to the 5-position via a methyl group. The presence of these functional groups imparts specific reactivity and biological properties to the molecule, making it an attractive target for various chemical transformations and biological studies.
Recent research has highlighted the importance of 2-methoxy-5-(oxiran-2-yl)methylpyridine in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the preparation of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The oxirane ring in 2-methoxy-5-(oxiran-2-yl)methylpyridine can undergo ring-opening reactions with various nucleophiles, leading to the formation of diverse derivatives with potential therapeutic applications.
In addition to its role in pharmaceutical synthesis, 2-methoxy-5-(oxiran-2-yl)methylpyridine has been explored for its biological activities. A study conducted by researchers at the University of California, San Francisco, investigated the anti-inflammatory properties of this compound. The results showed that 2-methoxy-5-(oxiran-2-yl)methylpyridine exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a lead compound for developing anti-inflammatory drugs.
The synthetic accessibility of 2-methoxy-5-(oxiran-2-yl)methylpyridine has also been a focus of recent research. A novel synthetic route reported in the Tetrahedron Letters utilized a palladium-catalyzed cross-coupling reaction followed by an intramolecular epoxidation step to efficiently produce this compound. This method not only simplifies the synthesis but also improves yield and purity, making it more suitable for large-scale production.
The stability and solubility properties of 2-methoxy-5-(oxiran-2-yl)methylpyridine are crucial for its practical applications. Studies have shown that this compound is stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various chemical reactions and biological assays.
In conclusion, 2-methoxy-5-(oxiran-2-yl)methylpyridine (CAS No. 2019571-07-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activities make it an important molecule for further investigation and development. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and chemical synthesis.
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